ethyl 4-methyl-2-[(3-methylphenyl)amino]-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-(3-methylanilino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H16N2O2S/c1-4-18-13(17)12-10(3)15-14(19-12)16-11-7-5-6-9(2)8-11/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key: ZTNWWENFVGIADG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC2=CC=CC(=C2)C)C
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

Ethyl 4-methyl-2-[(3-methylphenyl)amino]-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications.

Scientific Research Applications

Ethyl 4-methyl-2-[(3-methylphenyl)amino]-1,3-thiazole-5-carboxylate has been studied for its potential use in several scientific research applications. It has been found to have antifungal, antibacterial, and anti-inflammatory properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of ethyl 4-methyl-2-[(3-methylphenyl)amino]-1,3-thiazole-5-carboxylate is not yet fully understood. However, it is believed to work by inhibiting the growth of microorganisms and reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-methyl-2-[(3-methylphenyl)amino]-1,3-thiazole-5-carboxylate has a range of biochemical and physiological effects. It has been found to inhibit the growth of several types of fungi and bacteria, including Candida albicans and Staphylococcus aureus. It also has anti-inflammatory effects, reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-methyl-2-[(3-methylphenyl)amino]-1,3-thiazole-5-carboxylate in lab experiments is its broad spectrum of activity against microorganisms. However, its potential toxicity and limited solubility in water may limit its use in certain experiments.

Future Directions

There are several future directions for the study of ethyl 4-methyl-2-[(3-methylphenyl)amino]-1,3-thiazole-5-carboxylate. One potential area of research is the development of new drugs based on this compound. It may also be studied for its potential use in agriculture as a natural pesticide. Further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

Ethyl 4-methyl-2-[(3-methylphenyl)amino]-1,3-thiazole-5-carboxylate can be synthesized using a variety of methods, including the reaction of ethyl 2-bromoacetate with 2-aminothiophenol, followed by the reaction with 3-methylacetophenone in the presence of a base. The final product is obtained through acid hydrolysis and recrystallization.